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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-1H-indazol-3-ol is a heterocyclic organic compound belonging to the indazole class.

Indazole derivatives are of significant interest in medicinal chemistry and drug development

due to their diverse biological activities, including anti-tumor, anti-inflammatory, and anti-

bacterial properties.[1] The precise structural elucidation and purity assessment of such

compounds are paramount for reproducible research and development. This technical guide

provides an in-depth overview of the core spectroscopic techniques—Nuclear Magnetic

Resonance (NMR), High-Performance Liquid Chromatography (HPLC), and Liquid

Chromatography-Mass Spectrometry (LC-MS)—as they apply to the characterization of 5-
Methyl-1H-indazol-3-ol. While experimental data for this specific molecule is not readily

available in public databases, this guide will utilize data from closely related analogs and

theoretical predictions to provide a robust framework for its analysis.
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I. Nuclear Magnetic Resonance (NMR)
Spectroscopy: Elucidating the Molecular Structure
NMR spectroscopy is an indispensable tool for the unambiguous determination of the

molecular structure of organic compounds. By probing the magnetic properties of atomic nuclei,

NMR provides detailed information about the chemical environment, connectivity, and spatial

arrangement of atoms within a molecule. For 5-Methyl-1H-indazol-3-ol, both ¹H and ¹³C NMR

are crucial for confirming its identity.

A. Theoretical Framework and Experimental
Considerations
¹H NMR Spectroscopy: This technique provides information about the number of different types

of protons, their chemical environment, and their proximity to other protons. The chemical shift

(δ) of a proton is influenced by the electron density around it. Protons in electron-rich

environments are shielded and appear at lower δ values (upfield), while those in electron-

deficient environments are deshielded and appear at higher δ values (downfield). Spin-spin

coupling between adjacent protons results in the splitting of signals, providing valuable

connectivity information.

¹³C NMR Spectroscopy: Due to the low natural abundance of the ¹³C isotope, ¹³C NMR spectra

are typically acquired with proton decoupling, resulting in a spectrum where each unique

carbon atom appears as a single sharp line. The chemical shift of each carbon provides insight

into its hybridization and chemical environment.

Solvent Selection: The choice of a deuterated solvent is critical for NMR analysis. The solvent

should dissolve the analyte and should not have signals that overlap with the analyte's signals.

Common solvents include deuterated chloroform (CDCl₃), dimethyl sulfoxide (DMSO-d₆), and

methanol (CD₃OD). For indazole derivatives, DMSO-d₆ is often a good choice due to its ability

to dissolve polar compounds and the presence of exchangeable protons (e.g., -OH and -NH)

which can be observed.

B. Predicted and Representative NMR Data
Due to the lack of publicly available experimental NMR spectra for 5-Methyl-1H-indazol-3-ol,
the following tables present predicted chemical shifts and representative data from similar

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1599881/docs?utm_src=pdf-body#spectroscopic-data-for-5-methyl-1h-indazol-3-ol-a-technical-guide
https://www.benchchem.com/product/b1599881/docs?utm_src=pdf-body#spectroscopic-data-for-5-methyl-1h-indazol-3-ol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


indazole structures. These values serve as a guide for what to expect during experimental

analysis.

Table 1: Predicted ¹H NMR Data for 5-Methyl-1H-indazol-3-ol

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-4 ~ 7.3 - 7.5 d ~ 8.5

H-6 ~ 6.8 - 7.0 d ~ 8.5

H-7 ~ 7.1 - 7.3 s -

CH₃ ~ 2.3 - 2.5 s -

OH Variable (broad) s -

NH Variable (broad) s -

Note: Predicted values are based on computational models and data from analogous

compounds. Actual experimental values may vary.

Table 2: Predicted ¹³C NMR Data for 5-Methyl-1H-indazol-3-ol

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-3 ~ 150 - 155

C-3a ~ 120 - 125

C-4 ~ 125 - 130

C-5 ~ 130 - 135

C-6 ~ 115 - 120

C-7 ~ 110 - 115

C-7a ~ 140 - 145

CH₃ ~ 20 - 25
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Note: Predicted values are based on computational models and data from analogous

compounds. Actual experimental values may vary.

C. Experimental Protocol for NMR Analysis
Sample Preparation: Weigh approximately 5-10 mg of 5-Methyl-1H-indazol-3-ol and

dissolve it in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

ensure a homogeneous magnetic field.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters include a 30° pulse angle, a spectral width of 12-16 ppm, an

acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. The number of

scans can range from 8 to 64, depending on the sample concentration.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters include a 30° pulse angle, a spectral width of 200-250 ppm, an

acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds. A larger number of

scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

Data Processing: Process the acquired Free Induction Decay (FID) data by applying a

Fourier transform, phasing the spectrum, and performing baseline correction. Calibrate the

chemical shift scale using the residual solvent peak or an internal standard like

tetramethylsilane (TMS).

D. NMR Data Interpretation Workflow
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Caption: Workflow for NMR-based structure elucidation.

II. High-Performance Liquid Chromatography
(HPLC): Purity Assessment and Quantification
HPLC is a powerful analytical technique used to separate, identify, and quantify components in

a mixture. For the analysis of 5-Methyl-1H-indazol-3-ol, HPLC is essential for determining its

purity, identifying any impurities, and for quantitative analysis in various matrices.

A. Principles of HPLC and Method Development
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HPLC separates compounds based on their differential partitioning between a stationary phase

(packed in a column) and a mobile phase (a liquid solvent). The choice of stationary and mobile

phases is critical for achieving good separation.

Stationary Phase: For a moderately polar compound like 5-Methyl-1H-indazol-3-ol, a
reversed-phase column, such as a C18 (octadecylsilyl) column, is typically the most suitable

choice. The nonpolar stationary phase retains nonpolar analytes more strongly.

Mobile Phase: A mixture of a polar solvent (like water or a buffer) and a less polar organic

solvent (like acetonitrile or methanol) is commonly used in reversed-phase HPLC. By

adjusting the ratio of these solvents (gradient or isocratic elution), the retention time of the

analyte can be controlled.

Detector: A UV-Vis detector is commonly used for the analysis of aromatic compounds like

indazoles, as they typically exhibit strong UV absorbance. The detection wavelength should

be set to the λ_max (wavelength of maximum absorbance) of the analyte for optimal

sensitivity.

B. Representative HPLC Method and Data
While a specific, validated HPLC method for 5-Methyl-1H-indazol-3-ol is not published, a

general method for related indazole derivatives can be adapted.

Table 3: Representative HPLC Method Parameters
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Parameter Condition Rationale

Column C18, 4.6 x 150 mm, 5 µm

Standard reversed-phase

column suitable for moderately

polar analytes.

Mobile Phase A 0.1% Formic Acid in Water

Provides acidic conditions to

ensure consistent ionization

state of the analyte.

Mobile Phase B
0.1% Formic Acid in

Acetonitrile

Organic modifier to elute the

analyte from the column.

Gradient 10-90% B over 15 minutes

A gradient elution is often

necessary to separate the

main compound from potential

impurities with different

polarities.

Flow Rate 1.0 mL/min
A typical flow rate for a 4.6 mm

ID column.

Column Temperature 30 °C

Maintaining a constant

temperature ensures

reproducible retention times.

Detection UV at 254 nm

A common wavelength for

detecting aromatic

compounds.

Injection Volume 10 µL A standard injection volume.

Under these conditions, 5-Methyl-1H-indazol-3-ol would be expected to elute as a sharp,

symmetrical peak. The retention time would be specific to this compound under the given

conditions and can be used for its identification. The peak area is proportional to the

concentration of the analyte and can be used for quantification against a standard curve.

C. HPLC Experimental Workflow
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Caption: General workflow for HPLC analysis.

III. Liquid Chromatography-Mass Spectrometry (LC-
MS): Confirmation of Molecular Weight and Impurity
Identification
LC-MS combines the separation power of HPLC with the sensitive and specific detection

capabilities of mass spectrometry. This technique is invaluable for confirming the molecular

weight of the target compound and for identifying unknown impurities.

A. Ionization Techniques and Mass Analysis
For a molecule like 5-Methyl-1H-indazol-3-ol, electrospray ionization (ESI) is the most

common and suitable ionization technique. ESI is a soft ionization method that typically
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produces protonated molecules ([M+H]⁺) in positive ion mode or deprotonated molecules ([M-

H]⁻) in negative ion mode, with minimal fragmentation.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z). Common

mass analyzers include quadrupoles, time-of-flight (TOF), and Orbitraps. High-resolution mass

spectrometers (HRMS), such as TOF or Orbitrap instruments, can measure the m/z with very

high accuracy, allowing for the determination of the elemental composition of the ions.

B. Expected LC-MS Data
The molecular formula of 5-Methyl-1H-indazol-3-ol is C₈H₈N₂O, and its monoisotopic mass is

148.0637 g/mol .

Table 4: Expected LC-MS Data for 5-Methyl-1H-indazol-3-ol

Ionization Mode Adduct Calculated m/z

Positive ESI [M+H]⁺ 149.0715

Negative ESI [M-H]⁻ 147.0560

Observing the accurate mass corresponding to these ions in the mass spectrum would provide

strong evidence for the presence of 5-Methyl-1H-indazol-3-ol.

C. LC-MS Experimental Protocol
LC Method: Utilize an HPLC method similar to the one described in the HPLC section. The

use of a volatile buffer, such as formic acid or ammonium formate, is crucial for compatibility

with the mass spectrometer.

MS Parameters:

Ionization Source: Electrospray Ionization (ESI).

Polarity: Positive and/or negative ion mode.

Scan Range: A range that includes the expected m/z of the parent ion and potential

fragments (e.g., m/z 50-500).
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Capillary Voltage, Gas Flow, and Temperature: These parameters need to be optimized for

the specific instrument and analyte to achieve maximum sensitivity.

Data Analysis: The total ion chromatogram (TIC) will show the separation of components

over time. The mass spectrum of the peak corresponding to 5-Methyl-1H-indazol-3-ol
should display the expected [M+H]⁺ or [M-H]⁻ ion.

D. LC-MS Analysis Logic
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Caption: Logical flow of an LC-MS experiment.

IV. Conclusion
The comprehensive characterization of 5-Methyl-1H-indazol-3-ol relies on the synergistic

application of NMR, HPLC, and LC-MS. NMR spectroscopy provides the definitive structural

elucidation, HPLC is essential for purity assessment and quantification, and LC-MS confirms

the molecular weight and aids in the identification of trace impurities. While direct experimental

data for this specific molecule is sparse in the public domain, the principles, protocols, and

representative data presented in this guide offer a solid foundation for researchers, scientists,

and drug development professionals to confidently approach the analysis of 5-Methyl-1H-
indazol-3-ol and related indazole derivatives. The application of these well-established

analytical techniques ensures the scientific integrity and quality of data crucial for advancing

research and development in the pharmaceutical sciences.

V. References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1599881/docs?utm_src=pdf-body#spectroscopic-data-for-5-methyl-1h-indazol-3-ol-a-technical-guide
https://www.benchchem.com/product/b1599881/docs?utm_src=pdf-body-img#spectroscopic-data-for-5-methyl-1h-indazol-3-ol-a-technical-guide
https://www.benchchem.com/product/b1599881/docs?utm_src=pdf-body#spectroscopic-data-for-5-methyl-1h-indazol-3-ol-a-technical-guide
https://www.benchchem.com/product/b1599881/docs?utm_src=pdf-body#spectroscopic-data-for-5-methyl-1h-indazol-3-ol-a-technical-guide
https://www.benchchem.com/product/b1599881/docs?utm_src=pdf-body#spectroscopic-data-for-5-methyl-1h-indazol-3-ol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Royal Society of Chemistry. (n.d.). Synthesis of 1H-Indazoles from N-Tosylhydrazones and

Nitroaromatic Compounds. Retrieved from [Link]

He, W., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine

Derivatives. Molecules, 28(10), 4118. Available at: [Link]

Elguero, J., et al. (1976). 13C NMR of indazoles. Journal of the Chemical Society, Perkin

Transactions 2, (5), 642-645. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Data for 5-Methyl-1H-indazol-3-ol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599881/docs#spectroscopic-data-for-5-methyl-1h-
indazol-3-ol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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